We report on the effects of Mn doping on the structural, linear, and nonlinear optical properties of Gd2-xMnxO3 nanoparticles (x = 0.00, 0.03, 0.05, and 0.10). The Gd2-xMnxO3 powders were prepared using sol-gel process. The x-ray diffraction technique shows that the Mn3+ doping results in a small decrease in lattice parameter and an increase in crystallite size. UV–visible measurements were carried out in the wavelength range of 200–800 nm. The direct optical band gap estimated using Tauc model decreases with increasing Mn content from 5.152 to 5.008 eV, while Urbach energy increases from 0.753 to 1.012 eV. Moreover, the insertion of Mn results in a significant enhancement in the optical parameters (refractive index, extinction coefficient, absorption coefficient, dielectric constants (ε', ε"), optical and electrical conductivity. The dispersion energy (Ed) increases from 24.13 to 30.1 eV, while the single oscillator energy (E0) declines lightly from 10.28 to 9.998 eV with the increase of Mn content. With Mn doping an enhancement in the static linear refractive index (n0) and high-frequency dielectric constant (ε∞) were also observed. Analysis of linear and nonlinear optical parameters shows that the presence of manganese enhanced the linear optical susceptibility (χ(1)), third-order non-linear susceptibility (χ(3)), and non-linear refractive index (n2). These optical results show the potential applications of Gd2-xMnxO3 nanoparticles (x = 0.00, 0.03, 0.05 and 0.10) in various optical devices.

In this work, a simple hydrothermal method was designed to prepare Fe3O4/Biochar (Fe3O4/BC) for removing tetracycline (TC) with high efficiency. The material composition and optical properties of the catalysts were characterized by X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM) and X-ray photoelectron spectroscopy (XPS). The results showed that the degradation rate of tetracycline was the highest when the material was synthesized at the ratio of 1:1 under the action of UV lamp and C2H2O4, which could reach 99%. The degradation efficiency of pure BC was only 29%, and the maximum kinetic rate constant was 0.051min−1, which was 9.27 times than that of pure BC (0.0055min−1). Performance optimization experiments were carried out with initial concentration, pH and other factors, and it can be concluded that the photocatalyst prepared by us greatly improves the degradation efficiency of TC. The current work provides a promising strategy for designing cheap and efficient iron-based photocatalysts that can remove antibiotics from sewage for Fenton catalysis and other environmental applications.

Pristine and rare earth ions (Y3+ and La3+) decorated rhombohedral nano CaCO3/PEG were extracted from natural dolomite rock using a novel green route biomimetic synthesis. XRD analysis confirmed the crystal phase and doping of Y3+ and La3+ in the CaCO3/PEG. The FTIR analysis confirmed the presence of various functional groups in the synthesized nanoparticles. The obtained products exhibited good thermal stability at the temperatures up to 844 °C. The absorption and emission peaks were blue-shifted due to the impact of the doping ion concentration. The surface chemical compositions were analyzed using XPS. The direct and indirect bandgap energies of nCY1 (0.02 M Y3+: CaCO3/PEG) and nCL1 (0.02 M La3+: CaCO3/PEG) were 3.95, 3.27 eV (direct bandgap) and 2.52, 2.09 eV (indirect bandgap) respectively. The measured fluorescence quantum yields of nCY1 and nCL1 were 22% and 26%, respectively. FESEM with EDX mapping and HR-TEM with SAED analysis was used to determine the morphology, elemental mapping, and crystalline behavior. The photocatalytic activity of prepared samples were performed against methylene blue under UV irradiation. Based on photocatalytic results, nCL1 showed extremely high photocatalytic activity (92%). The effects of the scavenging agents were investigated using superoxide radicals, photogenerated holes, electrons, and OH radicals. Hence, the prepared samples could be an effective catalysts for significant environmental issues. This is the first study for preparing Y3+ and La3+ doped CaCO3/PEG nanoparticles from natural dolomite rock using a low-cost and nontoxic biomimetic method to get enhanced photodegradation efficiency.

Mn2+-based halides show great promise for solid-state lighting and display applications owing to their structural flexibility and excellent luminescence properties. Herein, three hybrid manganese halides (N-AEP)[MnBr3(H2O)3]2·Br (1), [(N-AEP)2MnBr6]·2Br (2) and [(N-AEP)2MnBr4]·3Br(H2O) (3) with the same organic ligand have been successfully synthesized by adjusting various HBr level or temperature of growth solutions. Systematic characterizations of halides including crystal structure, thermal and photophysical properties were carried out. Their distinct inorganic groups lead to the various luminescence colors: purple-red light in 1, orange-red light in 2 and green light in 3. Some interesting physicochemical features, for 1 the temperature-dependent emission properties, 2 the satisfactory thermostability with higher PLQY (13.36%), and 3 the weak ferromagnetic coupling effect, broaden their application prospects. This paper offers sufficient synthetic experiences for Mn2+-based halides with different inorganic groups in detail, and provides a reasonable research scheme for their optical properties.

Due to its intense penetration and low photon energy, terahertz (THz) imaging has been widely applied in biomedical imaging, non-destructive testing, and digital holography. The traditional method of exciting THz is through plasmon polariton coupling, which faces low photon signal excitation sustainability and poor polarization coupling efficiency challenges. This paper proposes a multi-channel THz system based on a high Q-factor bound state in the continuum (BIC) cross-polarization. The system is composed of an Al-graphene programmable metasurface. As an application of this programmable metasurface, we manage a field-programmable gate array (FPGA) to independently adjust the transmission properties of sub-arrays by changing the graphene state on the programmable metasurface through computer control. This feature enables our metasurface, which dynamically display characters in multiple channels, and provide a platform for THz multi-band image encryption and transmission. Additionally, we offer a convenient and stable method to generate multi-frequency effects by coupling bright modes that can produce BIC effects with dark modes that are not excited in that polarization state. Compared with traditional excitation methods, this method is more accessible to process due to its simple device structure.

Here in, the present work we report the influence of Cr doping on the nonlinear properties of hydrothermally prepared ZnO nanoparticles. Structure has been confirmed from XRD analysis and exhibit a hexagonal wurtzite structure. Observed peak shift and decrease in crystallite size observed from XRD analysis confirms the successful Cr doping. FE-SEM images show distorted rod-like morphology and the doping percentages are confirmed from the EDAX spectra. The XPS spectrum confirms the existence of oxygen vacancies, which validates the existence of divalent oxidation states of zinc and the trivalent state of chromium. The calculated bandgap values validate thatZn0.98Cr0.02O nanoparticles exhibit the lowest bandgap energy due to the presence of optically active sub-levels within the bandgap region. Variation in peak intensity was observed from the Raman spectra, which validates the addition of Cr into lattice sites of ZnO. Under continuous wave (CW) laser regime, the Z-scan method was used to determine the third order nonlinearity and demonstrate, Zn0.96Cr0.04O nanoparticle show a combined effect of saturable absorption (SA) and reverse saturation absorption (RSA) under open aperture measurements with an increase in nonlinear absorption coefficient (βeff), and third-order NLO susceptibility (χ(3)) values on increasing Cr3+ doping concentration.

Particle size and surface trap effects on the third-order nonlinear optical (NLO) properties of CsPbCl3 and CsPbBr3 perovskite quantum dots (PQD) have been investigated using a femtosecond (fs) z-scan experiment. Firstly, optical, morphological, and structural characterizations of the synthesized PQDs were performed using linear absorption and photoluminescence (PL) spectra, XRD, and TEM methods. Next, NLO properties of CsPbCl3 and CsPbBr3 PQDs were studied at the operating wavelength of 800 nm and 3.564 × 1011 W/cm2 laser intensity. The nonlinear absorption coefficient (β), the nonlinear refraction coefficient (γ), and the third-order susceptibilities (χ(3)) values for both sample types were calculated to be on the order of 10−11 m/W, 10−17 m2/W, and 10−11 esu, respectively. The effects of particle size and surface trap sites on the nonlinear properties of the PQDs were studied thoroughly. γ, χ(3), and the unitless nonlinear figure of merits (FOM) parameters were realized to be proportional to the particle size for both types of materials. In addition, these parameters were improved by decreasing the surface trap sites in the PQDs. These results strongly indicate the significant potential of CsPbCl3 and CsPbBr3 PQDs for numerous nonlinear applications.

The synthesis of uniform PbOx-Fe2O3 nanoparticles (NPs) was carried out and mixed with commercial P25 titanium dioxide (TiO2) to fabricate a composite photoanode for enhancing adsorption and dye loading capabilities in dye-sensitized solar cells (DSSCs). The resulting composite photoanode exhibited a broader absorption band than the photoanode composed solely of pure TiO2. Amongst the different concentrations of PbOx-Fe2O3 NPs tested, the composite photoanode containing 0.1 wt% of NPs demonstrated the highest power conversion efficiency of 5.03%. It was noticed that the resistive loss was reduced in the composite photoanode, which is beneficial for minimizing energy losses within the device. However, the presence of conductive paths introduced by the NPs increased recombination and current leakage losses. A trade-off between these two types of losses needs to be carefully managed to maximize the overall performance of the DSSCs.

In this study, new and near full spectrum photocatalyst composed of Cu doped NiO/ZnO composite with higher photodegradation activity (95–99%) for phenol, malachite green (MG) and reactive yellow 145 (RY145) was realized. The simple and low cost coprecipitation method was used to synthesis the pure ZnO, NiO, NiO/ZnO and 5 wt% Cu doped NiO/ZnO catalysts. The crystal structure analysis of all samples confirmed the formation of hexagonal ZnO and cubic NiO phases and ruled out the reaction between constituents. The transmission electron microscope images of the powders demonstrates the synthesis of nanostructures particles with mean size of 41–46 nm and nearly have spherical shape with some nano-sheets, especially for Cu doped NiO/ZnO sample. Optically, Cu doped NiO/ZnO nanocomposite exhibits two main band gap energies of 3.4 eV (NiO) and 2.88 eV (ZnO) with high and extended absorption tail until 1 eV, indicating the wide absorption capacity for most sunlight spectrum. The experiments of the photodegradation under natural sunlight prove that Cu doped NiO/ZnO nanocomposite has superior removal activity towards 30 ppm MG, 30 ppm RY145 and 15 ppm phenol with efficiency of 97% (60 min), 99% (70 min) and 95% (120 min), respectively. The radicals capture tests using different scavengers verify the main role of the superoxide (O2˙ˉ) species in the photodegradation process, followed by hydroxyl (OH˙) radicals. The reusability of Cu doped NiO/ZnO nanocomposite for four runs shows excellent photocatalytic activity (>90%) for MG and RY145 and phenol pollutants, reflecting the high stability for practical uses. The superior photoactivity characteristics of Cu doped NiO/ZnO photocatalyst were attributed to the integration between p-n heterojunction and Cu doping which reinforce the wide-ranging absorption and the separation of the electron-hole pairs.

Comprehensive research into quaternary glass systems' structural, physical, and optical characteristics was conducted, specifically for glass series 60V2O5-20B2O3-(20-x)Bi2O3-xCaO, where x = 0-20 mol%. Using X-ray diffraction (XRD), their non-crystalline character was confirmed. Scanning electron microscopy (SEM) and Transmission electron microscopy (TEM) were used for morphological study to confirm glass formation. Several techniques were employed to investigate the effects of incorporating CaO on the physical, optical, and structural characteristics of glasses composed of bismuth boro-vanadate. As-prepared glass samples have been analysed to determine how density (ρg), crystalline volume (Vcryst), molar volume (Vm), and oxygen packing density (OPD) changes with composition. Additional determined physical parameters include interionic distance (Ri), Calcium yields field (F), ion concentration of Ca2+ (N), and polaron radius (Rp). DSC thermograms reveal that glass transition temperature (Tg) rises in tandem with the concentration of calcium oxide, demonstrating an improvement in the glass system's thermal stability. FTIR and Raman spectroscopy examination of all glass samples confirmed that V2O5 forms a network with VO5 units. After x = 10 mol%, the proportion of non-bridging oxygens in the glass matrix rises as VO5 units are converted into VO4 units along with the transformation of BO3 units into BO4 units. Bi2O3 is found in glass matrix in BiO6 and BiO3 units. As concentrations of calcium oxide were increased, UV–Visible spectroscopy revealed nonlinear trends in various optical parameters such as optical energy (Eopt), Urbach energy (EU), cut-off wavelength (λC), molar refractivity (RM), metallization criterion, and refractive index (n). The glasses prepared in this study exhibit high-level optical basicity (ranging from 1.164 to 1.238), electronic oxide ion polarizability (3.304–3.869), and metallization criterion (0.249–0.304). These findings point to the possibility that the glasses can be suitable for non-linear optical applications.